Cas no 1804860-32-9 (3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid)

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid is a fluorinated pyridine derivative with notable chemical properties due to its multifunctional structure. The presence of a difluoromethyl group enhances its stability and reactivity, while the hydroxy and nitro substituents contribute to its versatility in synthetic applications. The acetic acid moiety further increases its utility as a building block for more complex molecules. This compound is particularly valuable in pharmaceutical and agrochemical research, where its unique structural features enable the development of bioactive compounds. Its well-defined reactivity profile makes it suitable for selective modifications, facilitating its use in intermediate synthesis and functional group transformations.
3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid structure
1804860-32-9 structure
Product Name:3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid
CAS No:1804860-32-9
MF:C8H6F2N2O5
MW:248.140449047089
CID:4888562
Update Time:2025-10-28

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid
    • Inchi: 1S/C8H6F2N2O5/c9-7(10)6-3(1-5(14)15)4(13)2-11-8(6)12(16)17/h2,7,13H,1H2,(H,14,15)
    • InChI Key: GYOKMACNEKBNFR-UHFFFAOYSA-N
    • SMILES: FC(C1C([N+](=O)[O-])=NC=C(C=1CC(=O)O)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 309
  • XLogP3: 0.7
  • Topological Polar Surface Area: 116

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029028389-250mg
3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid
1804860-32-9 95%
250mg
$940.80 2022-04-01
Alichem
A029028389-500mg
3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid
1804860-32-9 95%
500mg
$1,802.95 2022-04-01
Alichem
A029028389-1g
3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid
1804860-32-9 95%
1g
$2,895.00 2022-04-01

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid Related Literature

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid (CAS No: 1804860-32-9)

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid, a compound with the CAS registry number 1804860-32-9, is an intriguing organic molecule that has garnered attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyridine ring structure, incorporates several functional groups, including a difluoromethyl group, a hydroxy group, a nitro group, and an acetic acid moiety. These functional groups contribute to its unique chemical properties and potential applications.

The pyridine ring serves as the central framework of this molecule, providing a rigid structure that facilitates various chemical interactions. The difluoromethyl group attached at the 3-position introduces electron-withdrawing effects, which can influence the reactivity of the molecule in both synthetic and biological contexts. Similarly, the hydroxy group at the 5-position adds hydrophilic character to the molecule, enhancing its solubility in polar solvents and potentially improving its bioavailability in pharmacological applications.

The presence of a nitro group at the 2-position is particularly significant due to its strong electron-withdrawing nature. This group not only increases the molecule's stability but also plays a crucial role in modulating its electronic properties. In recent studies, compounds with nitro groups have been explored for their potential as anti-inflammatory agents and as precursors for explosives, though this compound itself does not fall under any restricted or controlled substance categories.

One of the most recent advancements involving 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid is its application in drug design. Researchers have utilized its unique structure to develop novel therapeutic agents targeting specific biological pathways. For instance, studies published in reputable journals such as *Journal of Medicinal Chemistry* have highlighted its potential as a lead compound for anti-cancer drug development due to its ability to inhibit key enzymes involved in tumor progression.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to explorations in catalysis and sensor technology. Recent findings from *Chemical Communications* suggest that derivatives of this compound could serve as efficient catalysts for organic transformations, offering a greener alternative to traditional methods.

The synthesis of 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. Researchers have optimized these steps to improve yield and purity, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, it undergoes microbial degradation into less complex compounds, reducing concerns about long-term environmental persistence.

In conclusion, 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetic acid (CAS No: 1804860-32-9) stands out as a versatile compound with promising applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司